Cas no 234751-00-9 (Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate)

• Product Name: Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate
• CAS No: 234751-00-9
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 2837042
• PubChem ID: 67334709
• Update Time: 2025-04-21

Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2251103
• DTXSID70736844
• 4-Isobutylamino-3-nitro-benzoic acid methyl ester
• Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate
• 234751-00-9
• OCDFGCSEERXHCB-UHFFFAOYSA-N
• Methyl 4-(isobutylamino)-3-nitrobenzoate, AldrichCPR
• Methyl 4-(isobutylamino)-3-nitrobenzoate

• Inchi： 1S/C12H16N2O4/c1-8(2)7-13-10-5-4-9(12(15)18-3)6-11(10)14(16)17/h4-6,8,13H,7H2,1-3H3
• InChI Key： OCDFGCSEERXHCB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])NCC(C)C)=O

Computed Properties

• Exact Mass: 252.11100700Da
• Monoisotopic Mass: 252.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.2Ų